Cas no 102322-85-0 (Bicyclo[3.1.1]heptanol,2,6,6-trimethyl-, acetate)

• Product name: Bicyclo[3.1.1]heptanol,2,6,6-trimethyl-, acetate
• CAS No: 102322-85-0
• MF: C₁₄H₂₄O
• MW: 208.339764595032
• CID: 209431
• PubChem ID: 3086475

Bicyclo[3.1.1]heptanol,2,6,6-trimethyl-, acetate Chemical and Physical Properties

Names and Identifiers

• Bicyclo[3.1.1]heptanol,2,6,6-trimethyl-, acetate
• (3S,4S)-2,2,4,5-tetramethyl-3-prop-1-en-2-yloxybicyclo[3.1.1]heptane
• Bicyclo[3.1.1]heptanol, 2,6,6-trimethyl-, acetate
• Bicyclo(3.1.1)heptanol, 2,6,6-trimethyl-, acetate
• 102322-85-0

• Inchi： InChI=1S/C14H24O/c1-9(2)15-12-10(3)14(6)7-11(8-14)13(12,4)5/h10-12H,1,7-8H2,2-6H3
• InChI Key： HLLJVYBUFVRJHE-UHFFFAOYSA-N
• SMILES： CC(OC1C(C)C2(C)CC(C2)C1(C)C)=C

Computed Properties

• Exact Mass: 208.18282
• Monoisotopic Mass: 208.183
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 0.92
• Boiling Point: 257.3°Cat760mmHg
• Flash Point: 103.4°C
• Refractive Index: 1.477
• PSA: 9.23